Methylene Blue hydrate
Methylene Blue hydrate
Brand Name:
Vulcanchem
CAS No.:
122965-43-9
VCID:
VC0110778
InChI:
InChI=1S/C16H18N3S.ClH.H2O/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13;;/h5-10H,1-4H3;1H;1H2/q+1;;/p-1
SMILES:
CN(C)C1=CC2=C(C=C1)N=C3C=CC(=[N+](C)C)C=C3S2.O.[Cl-]
Molecular Formula:
C16H20ClN3OS
Molecular Weight:
337.9 g/mol
Methylene Blue hydrate
CAS No.: 122965-43-9
Reference Standards
VCID: VC0110778
Molecular Formula: C16H20ClN3OS
Molecular Weight: 337.9 g/mol
| CAS No. | 122965-43-9 |
|---|---|
| Product Name | Methylene Blue hydrate |
| Molecular Formula | C16H20ClN3OS |
| Molecular Weight | 337.9 g/mol |
| IUPAC Name | [7-(dimethylamino)phenothiazin-3-ylidene]-dimethylazanium;chloride;hydrate |
| Standard InChI | InChI=1S/C16H18N3S.ClH.H2O/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13;;/h5-10H,1-4H3;1H;1H2/q+1;;/p-1 |
| Standard InChIKey | WQVSELLRAGBDLX-UHFFFAOYSA-M |
| SMILES | CN(C)C1=CC2=C(C=C1)N=C3C=CC(=[N+](C)C)C=C3S2.O.[Cl-] |
| Canonical SMILES | CN(C)C1=CC2=C(C=C1)N=C3C=CC(=[N+](C)C)C=C3S2.O.[Cl-] |
| Synonyms | 3,7-Bis(dimethylamino)phenothiazin-5-ium Chloride Hydrate; |
| PubChem Compound | 16211647 |
| Last Modified | Dec 23 2021 |
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